Cas no 105361-85-1 ([1,1'-Biphenyl]-3-amine,N-hydroxy-)

• Product Name: [1,1'-Biphenyl]-3-amine,N-hydroxy-
• CAS No: 105361-85-1
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 231491
• PubChem ID: 149682
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-amine,N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-amine,N-hydroxy-
• N-(3-phenylphenyl)hydroxylamine
• N-Hydroxy-3-aminobiphenyl
• N-HYDROXY(1,1'-BIPHENYL)-3-AMINE
• UNN685E9T3
• DTXSID10147091
• CCRIS 2822
• 105361-85-1
• AKOS006279429
• SCHEMBL5194867
• (1,1'-BIPHENYL)-3-AMINE, N-HYDROXY-
• UNII-UNN685E9T3

• Inchi： 1S/C12H11NO/c14-13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h1-9,13-14H
• InChI Key： XJKZOAGQMDVYBE-UHFFFAOYSA-N
• SMILES： ONC1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 3.22770